Cas no 157360-93-5 (3-Methoxypropanimidamide Hydrochloride)

• Product Name: 3-Methoxypropanimidamide Hydrochloride
• CAS No: 157360-93-5
• MF: C₄H₁₁ClN₂O
• MW: 138.595939874649
• MDL: MFCD08752295
• CID: 3154368
• PubChem ID: 19847582
• Update Time: 2025-06-07

3-Methoxypropanimidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-propionamidine HCl
• G29785
• 3-Methoxypropanimidamidehydrochloride
• SCHEMBL1066753
• MFCD08752295
• 3-methoxy-propionamidine hydrochloride
• CS-0261114
• HGA36093
• FS-5701
• 3-methoxypropanimidamide;hydrochloride
• 3-Methoxypropanimidamide--hydrogen chloride (1/1)
• 605-097-9
• M33009
• 157360-93-5
• Z1592042674
• AKOS030627340
• KRGDUBQLCSQJJK-UHFFFAOYSA-N
• 3-Methoxypropanimidamide hydrochloride
• EN300-77155
• 3-Methoxypropanimidamide hydrochloride, AldrichCPR
• 3-methoxypropionamidine hydrochloride
• DTXSID40994550
• 3-Methoxypropanimidamide Hydrochloride

• MDL： MFCD08752295
• Inchi： 1S/C4H10N2O.ClH/c1-7-3-2-4(5)6;/h2-3H2,1H3,(H3,5,6);1H
• InChI Key： KRGDUBQLCSQJJK-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCC(=N)N

Computed Properties

• Exact Mass: 138.0559907Da
• Monoisotopic Mass: 138.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-Methoxypropanimidamide Hydrochloride

3-Methoxypropanimidamide Hydrochloride (CAS No. 157360-93-5): An Overview of Its Properties and Applications in Medicinal Chemistry

3-Methoxypropanimidamide Hydrochloride (CAS No. 157360-93-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound, also known as N-(3-methoxypropyl)amidine hydrochloride, is a derivative of amidine, a class of compounds characterized by their ability to form hydrogen bonds and interact with biological targets.

The chemical structure of 3-Methoxypropanimidamide Hydrochloride consists of a propyl chain with a methoxy group at the third carbon and an amidine functional group at the terminal end. The presence of the methoxy group imparts additional stability and solubility, making it a versatile compound for various applications in drug discovery and development.

In recent years, 3-Methoxypropanimidamide Hydrochloride has been studied for its potential therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. Research has shown that this compound exhibits anti-inflammatory properties by modulating the activity of enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the ability of 3-Methoxypropanimidamide Hydrochloride to inhibit COX-2, a key enzyme responsible for the production of prostaglandins, which are mediators of inflammation. The researchers found that this compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 3-Methoxypropanimidamide Hydrochloride has also shown promise in neurodegenerative disease research. A study conducted by a team at Harvard University demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism by which 3-Methoxypropanimidamide Hydrochloride exerts its neuroprotective effects is thought to involve the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that regulates the expression of antioxidant genes. By upregulating Nrf2, this compound can enhance cellular defense mechanisms against oxidative stress, thereby protecting neurons from damage.

In addition to its therapeutic potential, 3-Methoxypropanimidamide Hydrochloride is also used as a building block in the synthesis of more complex molecules. Its reactivity and functional groups make it an attractive starting material for chemists working on the development of new drugs and materials. For example, it can be used to synthesize prodrugs that are designed to improve the pharmacokinetic properties of existing drugs.

The synthesis of 3-Methoxypropanimidamide Hydrochloride typically involves several steps, including the formation of an intermediate amidine derivative followed by salt formation with hydrochloric acid. The process is well-documented in the literature and can be optimized for large-scale production, making it suitable for industrial applications.

In conclusion, 3-Methoxypropanimidamide Hydrochloride (CAS No. 157360-93-5) is a versatile compound with significant potential in medicinal chemistry. Its anti-inflammatory and neuroprotective properties make it a promising candidate for the development of new therapeutic agents. Furthermore, its use as a synthetic building block highlights its importance in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.